![molecular formula C6H11ClO3 B076548 Ethyl 4-chloro-3-hydroxybutanoate CAS No. 10488-69-4](/img/structure/B76548.png)
Ethyl 4-chloro-3-hydroxybutanoate
Overview
Description
Introduction
Ethyl 4-chloro-3-hydroxybutanoate is a precursor for enantiopure intermediates used in chiral drug production, such as statins. It is produced through asymmetric reduction of ethyl 4-chloro-3-oxobutanoate, employing various biosynthesis methods including microbial and enzymatic reactions for high yield and enantioselectivity (Ye, Ouyang, & Ying, 2011).
Synthesis Analysis
The asymmetric reduction of ethyl 4-chloro-3-oxobutanoate to this compound can be efficiently catalyzed by biocatalysts such as carbonyl reductases from microbial sources. Innovations in this area include the development of recombinant strains of Escherichia coli for the production of optically pure this compound, highlighting the role of biotechnological advances in improving synthesis efficiency and selectivity (Yamamoto, Matsuyama, & Kobayashi, 2002).
Molecular Structure Analysis
The molecular structure of this compound contributes to its functionality as an intermediate in pharmaceutical synthesis. The presence of the chiral center at the 3rd carbon atom is crucial for its application in creating enantiomerically pure compounds. The structural analysis is pivotal in understanding its reactivity and the synthesis of chiral drugs (Shimizu et al., 1990).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including esterification and reduction, which are significant in pharmaceutical manufacturing. Its chemical properties, such as reactivity with different reagents and conditions, facilitate the synthesis of various pharmacologically active compounds (Zhang et al., 2008).
Physical Properties Analysis
The physical properties of this compound, such as boiling point, melting point, and solubility, are essential for its handling and application in industrial processes. These properties influence the conditions under which the compound is synthesized, stored, and used in further chemical reactions (Meng, Zhu, & Zhang, 2008).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards nucleophiles or electrophiles, play a crucial role in the compound's functionality as an intermediate. Understanding these properties is vital for optimizing conditions in chemical reactions and processes where this compound is involved (Liu et al., 2014).
Scientific Research Applications
Biocatalysis offers an efficient method for the asymmetric reduction of ethyl 4-chloro-3-oxobutanoate to Ethyl (S)-4-chloro-3-hydroxybutanoate, characterized by high yield, enantioselectivity, and cost-effectiveness. Carbonyl reductases from yeast like Pichia stipitis have shown promising results for industrial production of Ethyl (S)-4-chloro-3-hydroxybutanoate with a high enantiomeric excess (Q. Ye, P. Ouyang, & Hanjie Ying, 2011).
Microbial asymmetric reduction using organisms like Sporobolomyces salmonicolor and Trichosporon cutaneum has been successful in converting ethyl 4-chloro-3-oxobutanoate to Ethyl (R)-4-chloro-3-hydroxybutanoate and Ethyl (S)-4-chloro-3-hydroxybutanoate with high optical purity and yield (S. Shimizu et al., 1990).
Recombinant Escherichia coli cells expressing secondary alcohol dehydrogenase from Candida parapsilosis have been used to synthesize Ethyl (R)-4-chloro-3-hydroxybutanoate from ethyl 4-chloroacetoacetate with high yield and enantiomeric excess, using 2-propanol as an energy source for NADH regeneration (Hiroaki Yamamoto, A. Matsuyama, & Yoshinori Kobayashi, 2002).
The use of an aqueous/ionic liquid biphase system, particularly with Aureobasidium pullulans, significantly improves the productivity and optical purity of Ethyl (S)-4-chloro-3-hydroxybutanoate. Parameters like shaking rate, phase volumetric ratio, and temperature significantly affect the conversion and purity (Fan Zhang et al., 2008).
Mechanism of Action
Target of Action
Mode of Action
The compound is biosynthesized by a recombinant Escherichia coli harboring the carbonyl reductase and glucose dehydrogenase . The carbonyl reductase enzyme from the recombinant E. coli displays high reductase activity and excellent stereoselectivity for the reduction of ethyl 4-chloro-3-oxobutanoate (COBE) into ethyl (S)-4-chloro-3-hydroxybutanoate .
Biochemical Pathways
The biosynthesis of (S)-CHBE involves the asymmetric reduction of COBE . This process is catalyzed by carbonyl reductase enzymes, which often require cofactors such as NADH or NADPH as an electron donor . To avoid using these expensive cofactors, an efficient and cost-effective cofactor regeneration system is established, such as an enzyme-coupled system or substrate-coupled system .
Result of Action
Action Environment
The biocatalytic process for the synthesis of (S)-CHBE is optimized in an aqueous-organic solvent system . Factors such as reaction temperature, reaction pH, cosubstrate, NAD+, and cell dosage can influence the compound’s action, efficacy, and stability . For instance, the optimum reaction temperature and pH for the biotransformation of 100 mM COBE in this biphasic system were found to be 30 °C and 7.0, respectively .
Future Directions
Ethyl (S)-4-chloro-3-hydroxybutanoate ester ((S)-CHBE) is a precursor of enantiopure intermediates used for the production of chiral drugs, including the cholesterol-lowering 3-hydroxy-3-methyl-glutaryl CoA reductase inhibitors (statins). The asymmetric reduction of ethyl 4-chloro-3-oxobutanoate ester (COBE) to (S)-CHBE by biocatalysis has several positive attributes, including low cost, mild reaction conditions, high yield, and a high level of enantioselectivity .
Biochemical Analysis
Biochemical Properties
Ethyl 4-chloro-3-hydroxybutanoate plays a significant role in biochemical reactions, primarily through its interactions with enzymes and proteins. One of the key enzymes involved is alcohol dehydrogenase, which catalyzes the reduction of ethyl 4-chloro-3-oxobutanoate to this compound. This reaction is crucial for the production of enantiomerically pure compounds used in pharmaceuticals .
Additionally, this compound interacts with NADH-dependent reductases, which facilitate its conversion in various biosynthetic pathways. These interactions are characterized by high stereoselectivity and efficiency, making the compound an essential intermediate in the synthesis of chiral drugs .
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. In particular, it has been shown to affect the expression of genes involved in lipid metabolism, thereby impacting cholesterol synthesis and regulation. This compound also modulates cell signaling pathways related to oxidative stress and inflammation, which are critical in the development of cardiovascular diseases .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with enzymes and other biomolecules. It acts as a substrate for alcohol dehydrogenase, facilitating the reduction of carbonyl groups to hydroxyl groups. This enzymatic activity is essential for the synthesis of chiral intermediates used in drug production. Furthermore, this compound can inhibit certain enzymes involved in cholesterol biosynthesis, thereby reducing cholesterol levels in the body .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can vary over time. The compound is relatively stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Long-term studies have shown that this compound maintains its biochemical activity for extended periods, making it suitable for use in various experimental setups. Its stability can be influenced by factors such as light exposure and the presence of oxidizing agents .
Dosage Effects in Animal Models
The effects of this compound in animal models are dose-dependent. At low doses, the compound has been shown to effectively reduce cholesterol levels without causing significant adverse effects. At higher doses, it may exhibit toxicity, leading to liver damage and other adverse outcomes. Studies have identified a threshold dose beyond which the compound’s beneficial effects are outweighed by its toxicity .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those related to lipid metabolism. It interacts with enzymes such as alcohol dehydrogenase and NADH-dependent reductases, facilitating its conversion to other metabolites. These interactions are crucial for maintaining metabolic flux and ensuring the efficient synthesis of chiral intermediates. Additionally, this compound can influence the levels of various metabolites, thereby impacting overall metabolic homeostasis .
properties
IUPAC Name |
ethyl 4-chloro-3-hydroxybutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11ClO3/c1-2-10-6(9)3-5(8)4-7/h5,8H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAJNMXDBJKCCAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(CCl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90402594 | |
Record name | ethyl 4-chloro-3-hydroxybutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90402594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10488-69-4 | |
Record name | Butanoic acid, 4-chloro-3-hydroxy-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10488-69-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ethyl 4-chloro-3-hydroxybutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90402594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 4-chloro-3-hydroxybutanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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